Cas no 495404-83-6 (Acetamide, N-[[3-(4-bromophenyl)-5-isoxazolyl]methyl]-)

• Product Name: Acetamide, N-[[3-(4-bromophenyl)-5-isoxazolyl]methyl]-
• CAS No: 495404-83-6
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 1524046
• Update Time: 2024-08-24

Acetamide, N-[[3-(4-bromophenyl)-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[3-(4-bromophenyl)-5-isoxazolyl]methyl]-

• Inchi： 1S/C12H11BrN2O2/c1-8(16)14-7-11-6-12(15-17-11)9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,14,16)
• InChI Key： RYANWDBTPOTEGY-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(Br)C=C2)C=1)(=O)C

Computed Properties

• Exact Mass: 294.00043

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Melting Point: 168-169 °C
• Boiling Point: 519.5±45.0 °C(Predicted)
• PSA: 55.13
• pka: 14.86±0.46(Predicted)